2-Methyl-1-[4-(pentafluoroethoxy)phenyl]propan-1-one

• CAS RN: 56425-87-7
• Molecular Formula: C12H11F5O2
• Molecular Weight: 282.21 g/mol
• IUPAC Name: 2-methyl-1-[4-(1,1,2,2,2-pentafluoroethoxy)phenyl]propan-1-one
• InChI: InChI=1S/C12H11F5O2/c1-7(2)10(18)8-3-5-9(6-4-8)19-12(16,17)11(13,14)15/h3-7H,1-2H3
• InChI Key: RWAYLLRNLKNZOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC=C(C=C1)OC(C(F)(F)F)(F)F

Description

2-Methyl-1-[4-(pentafluoroethoxy)phenyl]propan-1-one is a useful research compound. Its molecular formula is C12H11F5O2 and its molecular weight is 282.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The preparation of pentafluoroethoxy-substituted phenyl alkyl ketones is accomplished following the procedure of Belous et al., J. Org. Chem. (U.S.S.R.) 7, 1521 (1971). According to that procedure, p-bromophenol is allowed to react with trifluoroacetic anhydride in the presence of sulfur tetrafluoride and hydrogen fluoride, to yield pentafluoroethoxy-4-bromobenzene. This compound is allowed to react with isobutyraldehyde in the presence of n-butyllithium to yield the intermediate alcohol, isopropyl p-(pentafluoroethoxy)phenyl carbinol. This alcohol is oxidizied with chromium trioxide in the presence of aqueous acetic acid to yield the ketone, isopropyl p-(pentafluoroethoxy)phenyl ketone.